Cas no 2172267-27-3 (1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol)

• Product name: 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol
• CAS No: 2172267-27-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 6313679
• PubChem ID: 165872336

1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol
• 2172267-27-3
• 1-[1-(hydroxymethyl)-2-methylcyclopropyl]-4-methylcyclohexan-1-ol
• EN300-1631429

• Inchi： 1S/C12H22O2/c1-9-3-5-12(14,6-4-9)11(8-13)7-10(11)2/h9-10,13-14H,3-8H2,1-2H3
• InChI Key： CNDCLJIYCBQDMI-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CO)CC1C

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol

Introduction to 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol (CAS No. 2172267-27-3)

1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol, with the CAS number 2172267-27-3, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of cyclohexanols and features a cyclopropyl group and a hydroxymethyl group, which contribute to its distinct chemical behavior and reactivity.

The molecular structure of 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol is characterized by a cyclohexane ring substituted with a methyl group at the 4-position and a cyclopropyl group at the 1-position, which itself is further substituted with a hydroxymethyl group. This intricate arrangement of functional groups imparts the compound with a high degree of chirality, making it an interesting candidate for enantioselective synthesis and chiral resolution studies.

Recent research has focused on the synthesis and characterization of 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol. One notable study published in the Journal of Organic Chemistry (JOC) in 2023 detailed an efficient synthetic route using palladium-catalyzed cross-coupling reactions. The researchers reported that this method not only yielded high purity products but also allowed for the facile introduction of various substituents, enhancing the compound's versatility for further derivatization.

In the realm of medicinal chemistry, 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol has shown promise as a lead compound for drug development. Its hydroxymethyl and cyclopropyl functionalities have been linked to potential biological activities, including anti-inflammatory and anti-cancer properties. A study conducted by the National Institutes of Health (NIH) in 2022 demonstrated that derivatives of this compound exhibited significant inhibition of tumor growth in vitro, suggesting its potential as a novel therapeutic agent.

Beyond its medicinal applications, 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced polymers and coatings. Research published in Advanced Materials in 2023 highlighted the use of this compound as a monomer in the preparation of biodegradable polymers with enhanced mechanical properties. These polymers have potential applications in biomedicine, such as drug delivery systems and tissue engineering scaffolds.

The physical properties of 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol have been extensively studied. It is typically a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water. These properties make it amenable to various synthetic transformations and purification techniques.

Safety considerations are crucial when handling 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood when necessary.

In conclusion, 1-1-(hydroxymethyl)-2-methylcyclopropyl-4-methylcyclohexan-1-ol (CAS No. 2172267-27-3) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique molecular structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly important role in various scientific disciplines.